calcium bis{4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]-2-hydroxy-3,3-dimethylbutanoate}

• IUPAC Name: calcium;4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]-2-hydroxy-3,3-dimethylbutanoate
• InChI: InChI=1S/2C12H23NO6.Ca/c2*1-11(2,8(16)10(18)19)5-13-9(17)7(15)12(3,4)6-14;/h2*7-8,14-16H,5-6H2,1-4H3,(H,13,17)(H,18,19);/q;;+2/p-2
• InChI Key: PSIYCHUGFIEYOF-UHFFFAOYSA-L
• Canonical SMILES: CC(C)(CNC(=O)C(C(C)(C)CO)O)C(C(=O)[O-])O.CC(C)(CNC(=O)C(C(C)(C)CO)O)C(C(=O)[O-])O.[Ca+2]
• Molecular Formula: C24H44CaN2O12
• Molecular Weight: 592.7 g/mol

Description

This compound, also known as Calcium hopantenate, has the CAS Number: 17097-76-6 and a molecular weight of 504.59. It is also known by its IUPAC Name as calcium bis (4- { [ (2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino}butanoate).

Molecular Structure Analysis

The InChI Code for this compound is 1S/2C10H19NO5.Ca/c21-10 (2,6-12)8 (15)9 (16)11-5-3-4-7 (13)14;/h28,12,15H,3-6H2,1-2H3, (H,11,16) (H,13,14);/q;;+2/p-2/t2*8-;/m00./s1.

Safety and Hazards

The compound is labeled as an irritant. It is recommended to avoid prolonged exposure, use caution when handling, and not to breathe dust or vapor. It should not get in eyes, on skin, or on clothing. The container should be kept tightly closed and stored in a cool, dry, well-ventilated place.